Cas no 2120725-42-8 (ethyl 1-(piperidin-4-yl)-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 1-(piperidin-4-yl)-1H-pyrazole-5-carboxylate
• CAS No: 2120725-42-8
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6213430
• PubChem ID: 165900648
• Update Time: 2025-06-14

ethyl 1-(piperidin-4-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(piperidin-4-yl)-1H-pyrazole-5-carboxylate
• EN300-22791782
• 2120725-42-8

• Inchi： 1S/C11H17N3O2/c1-2-16-11(15)10-5-8-13-14(10)9-3-6-12-7-4-9/h5,8-9,12H,2-4,6-7H2,1H3
• InChI Key： QKUNJFYARZHWHY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=NN1C1CCNCC1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 1-(piperidin-4-yl)-1H-pyrazole-5-carboxylate

Comprehensive Overview of Ethyl 1-(piperidin-4-yl)-1H-pyrazole-5-carboxylate (CAS No. 2120725-42-8)

Ethyl 1-(piperidin-4-yl)-1H-pyrazole-5-carboxylate (CAS No. 2120725-42-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a piperidine ring with a pyrazole core, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the prevalence of piperidine and pyrazole moieties in FDA-approved drugs.

The compound's CAS number 2120725-42-8 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Its molecular structure features an ethyl carboxylate group, which enhances solubility and reactivity, making it suitable for further derivatization. This property aligns with current trends in medicinal chemistry, where ester-containing compounds are explored for their prodrug potential and improved bioavailability.

In recent years, the demand for heterocyclic building blocks like Ethyl 1-(piperidin-4-yl)-1H-pyrazole-5-carboxylate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. The piperidine-pyrazole hybrid structure is frequently cited in patents targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases. This reflects broader industry shifts toward fragment-based drug design and scaffold hopping strategies.

From a synthetic perspective, the compound's carboxylate group offers flexibility for amide coupling or hydrolysis, enabling rapid library generation—a key focus in modern hit-to-lead optimization. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize its purity, addressing growing concerns about chemical integrity in preclinical research. These methodologies resonate with quality-centric discussions in online forums and scientific communities.

Environmental and regulatory considerations also shape the discourse around CAS 2120725-42-8. While not classified as hazardous, its handling follows standard laboratory safety protocols. The compound's stability under various pH conditions is frequently studied, coinciding with searches for pH-stable intermediates in organic synthesis. Such data is critical for industrial-scale applications, where process robustness is prioritized.

Market analysts note rising interest in custom synthesis services for derivatives of Ethyl 1-(piperidin-4-yl)-1H-pyrazole-5-carboxylate, particularly among biotech startups. This trend mirrors the broader push for tailored molecular solutions in precision medicine. Additionally, computational studies leveraging AI-driven molecular docking often feature this scaffold, highlighting its relevance in virtual screening campaigns.

In conclusion, Ethyl 1-(piperidin-4-yl)-1H-pyrazole-5-carboxylate exemplifies the intersection of traditional medicinal chemistry and contemporary drug development paradigms. Its structural adaptability and documented utility in lead compound generation ensure its continued prominence in scientific literature and industrial pipelines alike.